Cas no 61263-35-2 (Meteneprost)

• Product Name: Meteneprost
• CAS No: 61263-35-2
• MF: C₂₃H₃₈O₄
• MW: 378.545427799225
• MDL: MFCD01723635
• CID: 505386
• PubChem ID: 5283060
• Update Time: 2025-06-08

Meteneprost Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-methylene-, (5Z,11a,13E,15R)-
• Meteneprost
• 9-deoxy-9-methylene-16,16-dimethyl Prostaglandin E2
• (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-methylidenecyclopentyl]hept-5-enoic acid
• HY-106077
• 9-methylene-11R,15S-dihydroxy-16,16-dimethyl-5Z,13E-prostadienoic acid
• AC-31145
• Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-16,16-dimethyl-9-methylene-, (5Z,11alpha,13E,15R)-
• (5Z,11R,13E,15R)-11,15-Dihydroxy-16,16-dimethyl-9-methylen-5,13-prostadiensaeure
• METENEPROST [MART.]
• DTXSID001018145
• Meteneprostum [Latin]
• AKOS040755477
• METENEPROST [USAN]
• LMFA03010059
• Meteneprostum [INN-Latin]
• CS-0024800
• D02726
• 9-DEOXO-16,16-DIMETHYL-9-METHYLENEPROSTAGLANDIN E(SUB 2)
• U 46,785
• 5-Heptenoic acid, 7-(5,5-dimethyl-3-hydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-
• Meteneprost [USAN:INN]
• 7-(5,5-Dimethyl-3-hydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-5-heptenoic acid
• Meteneprostum
• SCHEMBL564226
• CHEMBL3989772
• 9-deoxy-9-methylene-16,16-dimethyl -Prostaglandin E2
• Meteneprost (USAN/INN)
• U 46785
• Q27254077
• METENEPROST [INN]
• 269EB4R1TV
• CHEBI:165325
• SR-01000946425
• PROSTA-5,13-DIEN-1-OIC ACID, 11,15-DIHYDROXY-16,16-DIMETHYL-9-METHYLENE-, (5Z,11.ALPHA.,13E,15R)-
• (Z)-7-((1R,2R,3R)-3-Hydroxy-2-((E)-(3R)-3-hydroxy-4,4-dimethyl-1-octenyl)-5-methylenecyclopentyl)-5-heptenoic acid
• 9-Deoxo-16,16-dimethyl-9-methylene-pge2
• UNII-269EB4R1TV
• 9-Deoxo-16,16-dimethyl-9-methyleneprostaglandin E2
• HMS3648H05
• U-46,785
• 9-DEOXY-9-METHYLENE-16,16-DIMETHYLPROSTAGLANDINE2
• (Z)-7-[(1R,2R,3R)-3-Hydroxy-2-[(E)-(3R)-3-hydroxy-4,4-dimethyl-1-octenyl]-5-methylenecyclopentyl]-5-heptenoic acid
• U-46785
• Prosta-5,13-dien-1-oicacid,11,15-dihydroxy-16,16-dimethyl-9-methylene-,(5z,11a,13e,15r)-
• SR-01000946425-1
• 9-deoxy-9-methylene-16,16-dimethyl -PGE2
• 61263-35-2

• MDL： MFCD01723635
• Inchi： 1S/C23H38O4/c1-5-6-15-23(3,4)21(25)14-13-19-18(17(2)16-20(19)24)11-9-7-8-10-12-22(26)27/h7,9,13-14,18-21,24-25H,2,5-6,8,10-12,15-16H2,1,3-4H3,(H,26,27)/b9-7-,14-13+/t18-,19+,20+,21+/m0/s1
• InChI Key： WMLGLMGSFIXSGO-KTXJXPLISA-N
• SMILES： O[C@@H]1CC(=C)[C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](C(C)(C)CCCC)O

Computed Properties

• Exact Mass: 378.27700
• Monoisotopic Mass: 378.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.0037 (rough estimate)
• Melting Point: Not available
• Boiling Point: 426.61°C (rough estimate)
• Flash Point: 282.6 °C
• Refractive Index: 1.4433 (estimate)
• PSA: 77.76000
• LogP: 4.87430
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Meteneprost Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)